Cas no 1045858-10-3 (tert-Butyl 5-Methoxy-4-methylpyridin-3-ylcarbamate)

• Product Name: tert-Butyl 5-Methoxy-4-methylpyridin-3-ylcarbamate
• CAS No: 1045858-10-3
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• MDL: MFCD11052838
• CID: 1029899
• PubChem ID: 329771508
• Update Time: 2025-09-27

tert-Butyl 5-Methoxy-4-methylpyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-methoxy-4-methylpyridin-3-yl)carbamate
• tert-Butyl 5-methoxy-4-methylpyridin-3-ylcarbamate
• Carbamic acid, N-(5-methoxy-4-methyl-3-pyridinyl)-, 1,1-dimethylethyl ester
• 1045858-10-3
• E87441
• DA-18792
• 3-(Boc-amino)-5-methoxy-4-methylpyridine
• tert-Butyl(5-methoxy-4-methylpyridin-3-yl)carbamate
• AKOS015851634
• DTXSID70659620
• tert-Butyl 5-methoxy-4-methylpyridin-3-ylcarbamate, AldrichCPR
• VRB85810
• MFCD11052838
• tert-butyl N-(5-methoxy-4-methylpyridin-3-yl)carbamate
• tert-Butyl 5-Methoxy-4-methylpyridin-3-ylcarbamate

• MDL： MFCD11052838
• Inchi： 1S/C12H18N2O3/c1-8-9(6-13-7-10(8)16-5)14-11(15)17-12(2,3)4/h6-7H,1-5H3,(H,14,15)
• InChI Key： MLXHDVCEKKKMHN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC=C(C=1C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13200
• Monoisotopic Mass: 238.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 303.1±42.0 °C at 760 mmHg
• Flash Point: 137.1±27.9 °C
• PSA: 60.45000
• LogP: 2.81860
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-Butyl 5-Methoxy-4-methylpyridin-3-ylcarbamate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 5-Methoxy-4-methylpyridin-3-ylcarbamate

tert-Butyl 5-Methoxy-4-methylpyridin-3-ylcarbamate: A Comprehensive Overview

tert-Butyl 5-Methoxy-4-methylpyridin-3-ylcarbamate, also known by its CAS number 1045858-10-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of carbamates, which are widely used in various industries, including agriculture, pharmaceuticals, and materials science. The structure of tert-butyl 5-methoxy-4-methylpyridin-3-ylcarbamate consists of a pyridine ring substituted with methoxy and methyl groups, along with a tert-butyl carbamate moiety, making it a versatile molecule with diverse functional groups.

The synthesis of tert-butyl 5-methoxy-4-methylpyridin-3-ylcarbamate typically involves multi-step organic reactions, often utilizing pyridine derivatives as starting materials. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of the product. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

The structural features of tert-butyl 5-methoxy-4-methylpyridin-3-ylcarbamate make it an attractive candidate for various applications. The pyridine ring provides aromatic stability, while the methoxy and methyl substituents introduce electron-donating effects, enhancing the molecule's reactivity in certain chemical transformations. The tert-butyl group adds steric bulk, which can influence the compound's solubility and bioavailability. These properties have led to its exploration in drug design, where it serves as a building block for developing bioactive molecules with potential therapeutic applications.

In the field of agrochemicals, tert-butyl 5-methoxy-4-methylpyridin-3-ylcarbamate has shown promise as a precursor for herbicides and insecticides. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable intermediate in the development of pest control agents. Recent studies have focused on modifying the substituents on the pyridine ring to enhance the compound's selectivity and efficacy against specific pests while minimizing environmental impact.

The pharmacological properties of tert-butyl 5-methoxy-4-methylpyridin-3-ylcarbamate have also been investigated in preclinical models. Research indicates that this compound exhibits potential anti-inflammatory and antioxidant activities, suggesting its role in the development of novel therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it demonstrates potential as a chemotherapeutic agent or radiosensitizer.

In terms of industrial applications, tert-butyl 5-methoxy-4-methylpyridin-3-ylcarbamate finds use as an intermediate in the synthesis of advanced materials such as polymers and coatings. Its reactivity under specific conditions allows for tailored modifications to achieve desired material properties, such as improved durability or flexibility. This versatility underscores its importance in both academic research and industrial production.

The environmental impact of tert-butyl 5-methoxy-4-methylpyridin-3-yLcarbamate has also been a topic of interest. Studies on its biodegradation and toxicity profiles aim to ensure that its use aligns with sustainable practices. Researchers have developed methods to assess its eco-toxicity comprehensively, providing valuable insights into its safe handling and disposal.

In conclusion, tert-butyl 5-Methoxy-4-methylpyridin--yLcarbamate, with its unique chemical structure and diverse functional groups, continues to be a focal point in scientific research across multiple disciplines. Its potential applications span from agriculture to medicine, with ongoing studies exploring new avenues for its utilization. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly significant role in both academic and industrial settings.